![molecular formula C10H12O3S B8312817 Ethyl [(3-hydroxyphenyl)sulfanyl]acetate](/img/structure/B8312817.png)
Ethyl [(3-hydroxyphenyl)sulfanyl]acetate
Cat. No. B8312817
M. Wt: 212.27 g/mol
InChI Key: HIHARWQVGLQGES-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][CH2:2][C:3](=[O:4])[O:5][CH2:6][CH3:7].[OH:8][c:9]1[cH:10][c:11]([SH:15])[cH:12][cH:13][cH:14]1>>[CH2:2]([C:3](=[O:4])[O:5][CH2:6][CH3:7])[S:15][c:11]1[cH:10][c:9]([OH:8])[cH:14][cH:13][cH:12]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)CBr
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Oc1cccc(S)c1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCOC(=O)CSc1cccc(O)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
